6-[[4-(3-methylphenyl)-5-phenacylsulfanyl-1,2,4-triazol-3-yl]methyl]-1H-pyrimidine-2,4-dione

• IUPAC Name: 6-[[4-(3-methylphenyl)-5-phenacylsulfanyl-1,2,4-triazol-3-yl]methyl]-1H-pyrimidine-2,4-dione
• InChI: InChI=1S/C22H19N5O3S/c1-14-6-5-9-17(10-14)27-19(11-16-12-20(29)24-21(30)23-16)25-26-22(27)31-13-18(28)15-7-3-2-4-8-15/h2-10,12H,11,13H2,1H3,(H2,23,24,29,30)
• InChI Key: BDUCRAYANJJSIF-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)N2C(=NN=C2SCC(=O)C3=CC=CC=C3)CC4=CC(=O)NC(=O)N4
• Molecular Formula: C22H19N5O3S
• Molecular Weight: 433.5 g/mol

Description

6-[[4-(3-methylphenyl)-5-phenacylsulfanyl-1,2,4-triazol-3-yl]methyl]-1H-pyrimidine-2,4-dione is a useful research compound. Its molecular formula is C22H19N5O3S and its molecular weight is 433.49. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Supramolecular Assemblies

Research by Fonari et al. (2004) on pyrimidine derivatives, including investigations into their co-crystallization with macrocyclic compounds like diaza-18-crown-6, demonstrates the potential of these molecules to form intricate supramolecular assemblies. These assemblies are characterized by extensive hydrogen-bonding networks, leading to the formation of two-dimensional (2D) and three-dimensional (3D) structures. This work underlines the structural versatility and potential application of pyrimidine derivatives in designing new materials with complex architectures (Fonari, Simonov, Chumakov, Bocelli, Ganin, & Yavolovskii, 2004).

Antimicrobial and Antiviral Activities

The exploration of heterocyclic compounds, including pyrimidine and triazole derivatives, for their biological activities, has been a significant focus. For instance, the study by Vlasov et al. (2022) on 6-heteryl-5-methylthieno[2,3-d]pyrimidin-2,4(1H,3H)-diones highlights the search for new antibacterials. This research discovered moderate antimicrobial activity against pathogens such as S. aureus, E. coli, and B. subtilis, indicating the potential of these compounds as leads for developing new antimicrobial agents (Vlasov, Severina, Borysov, Krolenko, Shynkarenko, Saidov, Vlasov, & Georgiyants, 2022).